Cas no 143118-52-9 (Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI))
143118-52-9 structure
Product Name:Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
CAS No:143118-52-9
MF:C18H28N2O6
MW:368.424725532532
CID:136772
PubChem ID:92178830
Update Time:2025-04-19
Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
- BOC-L-CYCLOHEXYLALANINE HYDROXYSUCCINIMIDE ESTER
- Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethy...
- BOC-L-CYCLOHEXYLALANINE-OSU
- N-BOC-CYCLOHEXYLALANINE-N-HYDROXYSUCCINIMIDE ESTER
- 143118-52-9
- (S)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-cyclohexylpropanoate
- Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester,(S)-(9ci)
- (2,5-dioxopyrrolidin-1-yl) (2S)-3-cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
-
- Inchi: 1S/C18H28N2O6/c1-18(2,3)25-17(24)19-13(11-12-7-5-4-6-8-12)16(23)26-20-14(21)9-10-15(20)22/h12-13H,4-11H2,1-3H3,(H,19,24)/t13-/m0/s1
- InChI Key: PMWRHLDHQHKTNM-ZDUSSCGKSA-N
- SMILES: O(C([C@H](CC1CCCCC1)NC(=O)OC(C)(C)C)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 368.19500
- Monoisotopic Mass: 368.195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 3.1
Experimental Properties
- PSA: 102.01000
- LogP: 2.78610
Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
143118-52-9 (Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)) Related Products
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